N-{[6-(4-chlorophenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-4-fluorobenzamide

• IUPAC Name: N-[[6-(4-chlorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C19H15ClFN3OS/c20-14-5-1-12(2-6-14)17-16(24-9-10-26-19(24)23-17)11-22-18(25)13-3-7-15(21)8-4-13/h1-8H,9-11H2,(H,22,25)
• InChI Key: MCKAIPGAPKXSAN-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=C(N21)CNC(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H15ClFN3OS
• Molecular Weight: 387.9 g/mol

Description

The compound “N-{[6-(4-chlorophenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-4-fluorobenzamide” is a complex organic molecule. It contains an imidazole ring, a thiazole ring, and a benzamide group. The presence of these functional groups suggests that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an imidazole or thiazole derivative with a suitable benzamide. The exact synthesis process for this specific compound is not available in the retrieved papers.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazole ring, a thiazole ring, and a benzamide group. The imidazole and thiazole rings are heterocyclic structures that contain nitrogen and sulfur atoms, respectively. The benzamide group contains a benzene ring attached to an amide group.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives, which include the compound , have been found to act as antioxidants. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potential candidates for the development of new pain medications.

Anti-inflammatory Activity

. This suggests they could be used in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial and Antifungal Activity

. This means they could potentially be used in the development of new antibiotics or antifungal medications.

Antiviral Activity

. This suggests potential applications in the treatment of viral infections.

Antitumor and Cytotoxic Activity

. This means they could potentially be used in cancer treatment. .

Anticonvulsant and Neuroprotective Activity

. This suggests they could be used in the treatment of neurological disorders such as epilepsy.

Diuretic Activity

. This means they could potentially be used in the treatment of conditions like hypertension or edema, where reducing fluid in the body can be beneficial.

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential biological activities could be explored further.

Mechanism of Action

Target of Action

Compounds with a similar thiazole scaffold have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activity .

Biochemical Pathways

For example, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid and play a key role in inflammation and pain .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been reported to exhibit a range of effects at the molecular and cellular level, including anti-inflammatory, analgesic, and cytotoxic activities .

Action Environment

The solubility of thiazole in various solvents suggests that the compound’s action could potentially be influenced by the surrounding environment .